N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-{[4-ethyl-5-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-[[4-ethyl-5-(4-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C17H18FN5OS2/c1-4-23-15(12-5-7-13(18)8-6-12)21-22-17(23)25-9-14(24)20-16-19-10(2)11(3)26-16/h5-8H,4,9H2,1-3H3,(H,19,20,24)
• InChI Key: HUOUBXCRTXIEHP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=NC(=C(S2)C)C)C3=CC=C(C=C3)F
• Molecular Formula: C17H18FN5OS2
• Molecular Weight: 391.5 g/mol

Description

The chemical compound "N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-{[4-ethyl-5-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide" belongs to a class of compounds known for their complex synthesis processes and diverse chemical properties. Research in this area focuses on exploring the synthesis routes, molecular and physical characteristics, as well as the chemical behavior of such compounds under various conditions.

Synthesis Analysis

The synthesis of similar compounds involves multi-step chemical reactions, starting from basic chemical substrates to the final compound. Typically, these processes include condensation, cyclization, and functional group transformations. For example, Sunder and Maleraju (2013) and Duran and Demirayak (2012) have detailed the synthesis of closely related compounds, demonstrating the intricate steps involved in constructing such molecules with specific functional groups and skeletal frameworks (Sunder & Maleraju, 2013) (Duran & Demirayak, 2012).

Molecular Structure Analysis

The molecular structure of such compounds is characterized using advanced spectroscopic techniques, including NMR, IR, and mass spectrometry, which provide detailed insights into the arrangement of atoms and the electronic environment within the molecule. Studies by Duran and Canbaz (2013) have explored the molecular structure through spectroscopic analysis, revealing the compound's complex nature and confirming its expected structural features (Duran & Canbaz, 2013).

Scientific Research Applications

Synthesis and Biological Activity

• Anticancer Agents : New benzothiazole acylhydrazones have been synthesized and investigated for their probable anticancer activity against various cancer cell lines, demonstrating the potential of benzothiazole derivatives in medicinal chemistry as anticancer agents (Osmaniye et al., 2018).
• Antibacterial Evaluation : N-phenylacetamide derivatives containing 4-arylthiazole moieties have been synthesized, showing promising results against different bacteria, highlighting the potential of phenylacetamide derivatives as antibacterial agents (Lu et al., 2020).

Synthesis and Evaluation

• Anticancer Activities : 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl) acetamide derivatives have shown reasonable anticancer activity against melanoma-type cell lines, indicating the significance of structural modification in enhancing anticancer properties (Duran & Demirayak, 2012).

Chemical Synthesis and Applications

• Optoelectronic Properties : The synthesis and investigation of thiazole-based polythiophenes for their optoelectronic properties have been explored, demonstrating the potential applications of such compounds in electronic and photonic devices (Camurlu & Guven, 2015).